4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C15H13NO6/c1-21-10-4-6-14(22-2)12(8-10)9-3-5-11(15(17)18)13(7-9)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key: XBLHYGFNEQMTKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H13NO6
• DSSTOX Substance ID: DTXSID90690833
• Molecular Weight: 303.27 g/mol
• CAS RN: 1261980-68-0

Description

4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) is an organic compound belonging to the class of benzoic acids. It is a colorless solid with a molecular weight of 206.2 g/mol and a melting point of 123-125°C. The compound is widely used in scientific research as a reagent for the synthesis of various compounds and for the analysis of biological samples. It is also used in laboratory experiments as a catalyst for various reactions.

Mechanism of Action

4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) acts as an acid catalyst, which means it can accelerate the rate of a chemical reaction. This is because the nitro group on the compound can act as a proton donor or acceptor, depending on the reaction conditions. This allows the compound to increase the rate of a reaction by providing or accepting protons.
Biochemical and Physiological Effects
4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) has no known biochemical or physiological effects on humans or animals. It is not known to be toxic, and it does not interact with any known biochemical pathways.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) is that it is a relatively inexpensive reagent that can be used for a variety of reactions. It is also relatively easy to use, as it does not require any special handling or storage. The main limitation is that it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of 4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%). These include its use in the synthesis of new materials, in the analysis of proteins and other biological molecules, and in the development of new drugs. It could also be used in the development of new catalysts for chemical reactions, and in the synthesis of polymers and other materials. Additionally, further research could be conducted to explore its potential as an acid catalyst for other reactions.

Synthesis Methods

4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) can be synthesized using a two-step procedure. First, 2,5-dimethoxyphenol is reacted with nitric acid to form 2,5-dimethoxy-4-nitrophenol. This is then reacted with sodium hydroxide to form the desired product, 4-(2,5-dimethoxyphenyl)-2-nitrobenzoic acid (95%).

Scientific Research Applications

4-(2,5-Dimethoxyphenyl)-2-nitrobenzoic acid (95%) is widely used in scientific research as a reagent for the synthesis of various compounds and for the analysis of biological samples. It is also used in laboratory experiments as a catalyst for various reactions. For example, it can be used in the synthesis of novel compounds for drug discovery, in the analysis of amino acids, and in the analysis of proteins. It can also be used in the synthesis of polymers and other materials.